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Compound of Interest

Compound Name: 2-(3-Bromophenyl)pyridine

Cat. No.: B1278976 Get Quote

For researchers and professionals in drug development, the responsible management of

chemical waste is paramount to ensuring a safe and compliant laboratory environment. This

guide provides a comprehensive, step-by-step procedure for the proper disposal of 2-(3-
Bromophenyl)pyridine, a compound that requires careful handling due to its potential

hazards. Adherence to these protocols is essential for minimizing environmental impact and

protecting all personnel.

Hazard Identification and Safety Profile
Understanding the hazard profile of 2-(3-Bromophenyl)pyridine is the foundational step

toward its safe disposal. This substance is classified with several hazards that necessitate

specific handling and personal protective equipment (PPE).

Table 1: Hazard Classification and Personal Protective Equipment (PPE)
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Hazard Class GHS Code Description
Recommended
PPE

Skin Irritation H315
Causes skin irritation.

[1]

Chemical-resistant

gloves (e.g., nitrile

rubber), lab coat.

Eye Irritation H319
Causes serious eye

irritation.[1]

Safety glasses with

side-shields or

chemical goggles.[2]

Specific target organ

toxicity (single

exposure)

H335
May cause respiratory

irritation.[1]

Use only in a well-

ventilated area or with

a certified respirator if

inhalation risk is high.

[2]

Step-by-Step Disposal Protocol
The disposal of 2-(3-Bromophenyl)pyridine must be conducted in strict compliance with local,

state, and federal regulations. Under no circumstances should this chemical be disposed of

down the drain or in regular trash.[2]

1. Waste Identification and Segregation:

Identify: All waste containing 2-(3-Bromophenyl)pyridine, including contaminated labware

(e.g., pipette tips, vials), solutions, and spill cleanup materials, must be classified as

hazardous waste.[2]

Segregate: Keep 2-(3-Bromophenyl)pyridine waste separate from other incompatible

waste streams. It is crucial to store it away from strong oxidizing agents and strong acids.[2]

2. Waste Collection and Labeling:

Container: Use a designated, leak-proof, and chemically compatible container for collecting

2-(3-Bromophenyl)pyridine waste. The container must have a secure, screw-top cap.[2][3]

Labeling: The waste container must be clearly and accurately labeled.[3]
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Affix a "Hazardous Waste" label.[2]

Write the full chemical name, "2-(3-Bromophenyl)pyridine," and its CAS number (4373-

60-8). Do not use abbreviations.

Include appropriate GHS pictograms for irritants and other applicable hazards.[2]

3. Storage of Hazardous Waste:

Designated Area: Store the sealed and labeled waste container in a designated satellite

accumulation area within the laboratory.[2]

Safe Storage Conditions: The storage area should be a well-ventilated, cool, and dry place,

away from heat, sparks, and open flames.[2] Ensure secondary containment is in place to

capture any potential leaks.[2]

4. Final Disposal:

Professional Disposal: Do not attempt to dispose of this chemical yourself. Contact your

institution's Environmental Health and Safety (EHS) office or a licensed hazardous waste

disposal company to arrange for pickup and proper disposal.[2][4]

Documentation: Complete any required chemical waste collection forms as per your

institution's procedures.[3]

Disposal Workflow
The following diagram outlines the decision-making process and procedural flow for the safe

and compliant disposal of 2-(3-Bromophenyl)pyridine.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.benchchem.com/pdf/Essential_Guide_to_the_Proper_Disposal_of_3_Bromopyridine_D4.pdf
https://www.benchchem.com/product/b1278976?utm_src=pdf-body
https://www.benchchem.com/pdf/Essential_Guide_to_the_Proper_Disposal_of_3_Bromopyridine_D4.pdf
https://www.benchchem.com/pdf/Essential_Guide_to_the_Proper_Disposal_of_3_Bromopyridine_D4.pdf
https://www.benchchem.com/pdf/Essential_Guide_to_the_Proper_Disposal_of_3_Bromopyridine_D4.pdf
https://www.benchchem.com/pdf/Essential_Guide_to_the_Proper_Disposal_of_3_Bromopyridine_D4.pdf
https://www.benchchem.com/pdf/Essential_Guide_to_the_Proper_Disposal_of_3_Bromopyridine_D4.pdf
https://www.aobchem.com/pub/media/files/sds/29005.pdf
https://wpcdn.web.wsu.edu/wp-fais/uploads/sites/2959/2024/08/Pyridine-v-06-04-2020.docx
https://www.benchchem.com/product/b1278976?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1278976?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Figure 1: Disposal Workflow for 2-(3-Bromophenyl)pyridine
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Caption: Figure 1: Disposal Workflow for 2-(3-Bromophenyl)pyridine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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